Cas no 173336-12-4 (1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester)

1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester structure
173336-12-4 structure
Product Name:1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester
CAS No:173336-12-4
MF:C11H12O5
MW:224.209983825684
CID:1081101
Update Time:2024-07-22

1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester
    • Inchi: 1S/C11H12O5/c1-2-14-11(13)7-5-8(12)10-9(6-7)15-3-4-16-10/h5-6,12H,2-4H2,1H3
    • InChI Key: BMJLOIBVDOVHBP-UHFFFAOYSA-N
    • SMILES: O1C2=C(O)C=C(C(OCC)=O)C=C2OCC1

Computed Properties

  • Exact Mass: 224.06846

Experimental Properties

  • Density: 1.309±0.06 g/cm3(Predicted)
  • Boiling Point: 379.3±42.0 °C(Predicted)
  • PSA: 64.99
  • pka: 8.95±0.20(Predicted)
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